Cas no 2548-29-0 (3-chlorosulfonyl-4-methyl-benzoic acid)

• Product Name: 3-chlorosulfonyl-4-methyl-benzoic acid
• CAS No: 2548-29-0
• MF: C₈H₇ClO₄S
• MW: 234.656780481339
• MDL: MFCD00625710
• CID: 287013
• PubChem ID: 241859
• Update Time: 2025-04-19

3-chlorosulfonyl-4-methyl-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chlorosulfonyl-4-methylbenzoic acid
• 3-chlorosulfonyl-4-methyl-benzoic acid
• Benzoic acid,3-(chlorosulfonyl)-4-methyl-
• 3-(chlorosulfonyl)-4-methylbenzoic acid(SALTDATA: FREE)
• 3-(chlorosulfonyl)-4-methylbenzoic acid
• 3-chlorosulfonyl-4-methyl-benzoicacid
• Benzoic acid, 3-(chlorosulfonyl)-4-methyl-
• NSC49751
• PubChem14558
• 3-(Chlorosulfonyl)-p-toluic acid
• XVAASXODNQTGCP-UHFFFAOYSA-N
• SBB069089
• NSC184698
• STL301401
• 4-Methyl-3-chlorosulfonylbenzoic acid
• 2548-29-0
• AKOS000122254
• W-206955
• Z234893723
• FT-0657479
• SCHEMBL940404
• 3-chlorosulfonyl-4-methyl-benzoic acid, AldrichCPR
• DTXSID70287225
• 4-methyl-3-(chlorosulfonyl)benzoic acid
• 3-chlorosulfonyl-4-methylbenzoicacid
• CS-0153567
• DS-1372
• MFCD00625710
• NSC-49751
• A817873
• EN300-01836
• AM20060879
• NSC-184698

• MDL： MFCD00625710
• Inchi： 1S/C8H7ClO4S/c1-5-2-3-6(8(10)11)4-7(5)14(9,12)13/h2-4H,1H3,(H,10,11)
• InChI Key： XVAASXODNQTGCP-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C(=O)O)C=CC=1C)(=O)=O

Computed Properties

• Exact Mass: 233.97541
• Monoisotopic Mass: 233.9753576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.8
• XLogP3: 1.8

Experimental Properties

• Boiling Point: 420°C at 760 mmHg
• PSA: 71.44

3-chlorosulfonyl-4-methyl-benzoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P301+P312-P302+P352-P304+P340-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature(BD86229)